Cas no 17389-14-9 (Benzothiazolium,3-ethyl-2-[3-(3-ethyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-, bromide (1:1))

• Product Name: Benzothiazolium,3-ethyl-2-[3-(3-ethyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-, bromide (1:1)
• CAS No: 17389-14-9
• MF: C₂₁H₂₁BrN₂S₂
• MW: 445.438841581345
• CID: 174746
• PubChem ID: 86561
• Update Time: 2025-04-19

Benzothiazolium,3-ethyl-2-[3-(3-ethyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,3-ethyl-2-[3-(3-ethyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-, bromide (1:1)
• 3-ethyl-2-[3-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzothiazole,bromide
• 3-ethyl-2-[3-(3-ethyl-3H-benzothiazol-2-ylidene)prop-1-enyl]benzothiazolium bromide
• 3,3'-Diethyl-2,2'-thiacarbocyanine bromide
• 3-Ethyl-2-(3-(3-ethyl-2(3H)-benzothiazolylidene)-1-propenyl)benzothiazolium
• 3-Ethyl-2-(3-(3-ethyl-3H-benzothiazol-2-ylidene)prop-1-enyl)benzothiazolium bromide
• Benzothiazolium, 3-ethyl-2-(3-(3-ethyl-2(3H)-benzothiazolylidene)-1-propen-1-yl)-, bromide (1:1)
• Benzothiazolium, 3-ethyl-2-(3-(3-ethyl-2(3H)-benzothiazolylidene)-1-propenyl)-, bromide
• Einecs 241-418-5
• SCHEMBL11690918
• THIACARBOCYANINE BROMIDE, 3,3'-DIETHYL-
• UNII-T46X9F9KFW
• 17389-14-9
• T46X9F9KFW
• NS00051652
• Benzothiazolium, 3-ethyl-2-[3-(3-ethyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-, bromide (1:1)
• Benzothiazolium, 3-ethyl-2-[3-(3-ethyl-2(3H)-benzothiazolylidene)-1-propenyl]-, bromide
• DTXSID50884973
• 3,3'-DIETHYLTHIACARBOCYANINE BROMIDE

• Inchi： 1S/C21H21N2S2.BrH/c1-3-22-16-10-5-7-12-18(16)24-20(22)14-9-15-21-23(4-2)17-11-6-8-13-19(17)25-21;/h5-15H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： XMMSIZBVTLPHSO-UHFFFAOYSA-M
• SMILES： [Br-].S1C2C=CC=CC=2[N+](CC)=C1C=CC=C1N(CC)C2C=CC=CC=2S1

Computed Properties

• Exact Mass: 422.8687
• Monoisotopic Mass: 444.032953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 60.7

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 7.12